Cas no 1690544-25-2 (Ethyl 2-[(ethylsulfanyl)methyl]-5-methylpyrimidine-4-carboxylate)

• Product Name: Ethyl 2-[(ethylsulfanyl)methyl]-5-methylpyrimidine-4-carboxylate
• CAS No: 1690544-25-2
• MF: C₁₁H₁₆N₂O₂S
• MW: 240.321941375732
• CID: 5275735
• PubChem ID: 165952298
• Update Time: 2025-08-04

Ethyl 2-[(ethylsulfanyl)methyl]-5-methylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(ethylsulfanyl)methyl]-5-methylpyrimidine-4-carboxylate
• 1690544-25-2
• EN300-685807
• Ethyl 2-[(ethylsulfanyl)methyl]-5-methylpyrimidine-4-carboxylate

• Inchi： 1S/C11H16N2O2S/c1-4-15-11(14)10-8(3)6-12-9(13-10)7-16-5-2/h6H,4-5,7H2,1-3H3
• InChI Key： TUGRNMYNWLPDTC-UHFFFAOYSA-N
• SMILES： S(CC)CC1=NC=C(C)C(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 240.09324893g/mol
• Monoisotopic Mass: 240.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.4Ų

Additional information on Ethyl 2-[(ethylsulfanyl)methyl]-5-methylpyrimidine-4-carboxylate

Ethyl 2-[(ethylsulfanyl)methyl]-5-methylpyrimidine-4-carboxylate: A Comprehensive Overview

Ethyl 2-[(ethylsulfanyl)methyl]-5-methylpyrimidine-4-carboxylate, identified by the CAS number 1690544-25-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their potential applications in drug discovery and material science. The structure of Ethyl 2-[(ethylsulfanyl)methyl]-5-methylpyrimidine-4-carboxylate features a pyrimidine ring with substituents that confer unique chemical and biological properties.

The pyrimidine ring is a six-membered aromatic structure consisting of two nitrogen atoms at positions 1 and 3. In this compound, the nitrogen at position 1 is part of a sulfanyl group (SCH₂CH₂), while the nitrogen at position 3 is substituted with an ethoxy group (OEt). Additionally, the methyl group at position 5 further modifies the electronic environment of the ring. These substituents play a crucial role in determining the compound's reactivity, solubility, and interaction with biological systems.

Recent studies have highlighted the potential of Ethyl 2-[(ethylsulfanyl)methyl]-5-methylpyrimidine-4-carboxylate as a precursor for the synthesis of bioactive molecules. For instance, researchers have explored its use in developing inhibitors for various enzymes, including kinases and proteases. The sulfanyl group, in particular, has been shown to enhance the compound's ability to form hydrogen bonds with target proteins, thereby improving its binding affinity.

In terms of synthesis, Ethyl 2-[(ethylsulfanyl)methyl]-5-methylpyrimidine-4-carboxylate can be prepared through a variety of routes. One common method involves the nucleophilic substitution of an appropriate halogenated pyrimidine derivative with an ethanethiolate ion. This reaction typically occurs under mild conditions, making it suitable for large-scale production. The presence of electron-donating groups like methyl and ethoxy further facilitates the reaction by activating the pyrimidine ring towards nucleophilic attack.

The physical properties of Ethyl 2-[(ethylsulfanyl)methyl]-5-methylpyrimidine-4-carboxylate are also worth noting. It has a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it ideal for use in various organic reactions and analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

From an environmental perspective, Ethyl 2-[(ethylsulfanyl)methyl]-5-methylpyrimidine-4-carboxylate has been assessed for its biodegradability and toxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, with a half-life of about 10 days in aqueous environments. Its acute toxicity to aquatic organisms is low, making it suitable for use in applications where environmental impact is a concern.

In conclusion, Ethyl 2-[(ethylsulfanyl)methyl]-5-methylpyrimidine-4-carboxylate (CAS No. 1690544-25-2) is a versatile compound with promising applications in drug discovery and materials science. Its unique chemical structure, favorable physical properties, and potential for further functionalization make it an attractive candidate for researchers across various disciplines.